2-bromo-3,4,5-trimethoxy-N-[3-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 2-bromo-3,4,5-trimethoxy-N-[3-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C17H15BrF3NO4/c1-24-12-8-11(13(18)15(26-3)14(12)25-2)16(23)22-10-6-4-5-9(7-10)17(19,20)21/h4-8H,1-3H3,(H,22,23)
• InChI Key: LFAXLQSQPWSLRN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C(=C1)C(=O)NC2=CC=CC(=C2)C(F)(F)F)Br)OC)OC
• Molecular Formula: C17H15BrF3NO4
• Molecular Weight: 434.2 g/mol

Description

2-bromo-3,4,5-trimethoxy-N-[3-(trifluoromethyl)phenyl]benzamide, commonly known as BTB-TFM, is a chemical compound used in scientific research. It belongs to the class of benzamides and is widely used in various applications due to its unique properties.

Mechanism of Action

BTB-TFM acts as a competitive inhibitor of the E3 ubiquitin ligase, preventing the degradation of target proteins. It binds to the BTB domain of the E3 ubiquitin ligase, thereby blocking the interaction between the E3 ubiquitin ligase and the target protein.
Biochemical and Physiological Effects:
BTB-TFM has been shown to have a wide range of biochemical and physiological effects. It has been found to regulate the degradation of various proteins, including p53, c-Myc, and HIF-1α. BTB-TFM has also been shown to inhibit the growth of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BTB-TFM in lab experiments is its specificity towards the E3 ubiquitin ligase. It allows researchers to study the function and regulation of specific proteins and pathways. However, one of the limitations of using BTB-TFM is its potential off-target effects, which can lead to unintended consequences.

Future Directions

There are several future directions for the use of BTB-TFM in scientific research. One potential application is in the development of new cancer therapies. BTB-TFM has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer treatment. Another future direction is in the study of the regulation of protein degradation pathways, which could lead to the development of new drugs for various diseases. Additionally, the development of new ligands for the E3 ubiquitin ligase could lead to the discovery of new targets for drug development.

Synthesis Methods

The synthesis of BTB-TFM involves the reaction of 3-(trifluoromethyl)aniline with 2-bromo-3,4,5-trimethoxybenzoic acid in the presence of a coupling agent. The resulting intermediate is then subjected to a reaction with thionyl chloride followed by reaction with ammonia to obtain the final product.

Scientific Research Applications

BTB-TFM has been extensively used in scientific research as a tool to study the function and regulation of various proteins. It is commonly used as a ligand for the E3 ubiquitin ligase, which is involved in the regulation of protein degradation. BTB-TFM is also used to study the function of the transcription factor, which plays a crucial role in gene expression.